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Compound of Interest

Compound Name: 4-Iodobenzoic acid

Cat. No.: B057085 Get Quote

An In-depth Technical Guide to 4-Iodobenzoic Acid

For researchers, scientists, and drug development professionals, 4-iodobenzoic acid is a

versatile building block in organic synthesis and medicinal chemistry. This white to pinkish

powder serves as a crucial intermediate in the creation of a wide array of molecules, including

pharmaceuticals and materials for specialized applications.[1] Its utility stems from the

presence of both a carboxylic acid group and an iodine atom on the benzene ring, allowing for

a variety of chemical transformations.

Core Properties and Formula
4-Iodobenzoic acid, also known as p-iodobenzoic acid, possesses a well-defined set of

physicochemical properties that are critical for its application in experimental settings.[2] The

compound's molecular formula and weight are fundamental parameters for stoichiometric

calculations in chemical reactions.
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Parameter Value

Molecular Formula C₇H₅IO₂[1][2][3]

Linear Formula IC₆H₄CO₂H

Molecular Weight 248.02 g/mol [1][3]

CAS Number 619-58-9[1][2]

Melting Point 269-277 °C[1]

Appearance White to pinkish powder[1]

Applications in Research and Drug Development
The unique structure of 4-iodobenzoic acid makes it a valuable reagent in the synthesis of

novel compounds with potential therapeutic applications. It is frequently employed in the

development of anti-inflammatory and anti-cancer agents.[1] Furthermore, it serves as a key

component in the synthesis of PTP1B inhibitors and antifungal agents.[3]

A generalized workflow for the utilization of 4-iodobenzoic acid in the initial stages of drug

discovery can be visualized as follows:
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Caption: A logical workflow for the use of 4-Iodobenzoic acid in drug discovery.
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Experimental Protocols
While specific experimental protocols are highly dependent on the target molecule, a general

methodology for a Suzuki coupling reaction, a common application for 4-iodobenzoic acid, is

outlined below. This protocol is illustrative and would require optimization for a specific reaction.

Illustrative Suzuki Coupling Protocol:

Reaction Setup: In a clean, dry flask, combine 4-iodobenzoic acid (1 equivalent), a boronic

acid derivative (1.2 equivalents), and a palladium catalyst such as Pd(PPh₃)₄ (0.05

equivalents).

Solvent and Base: Add a suitable solvent, such as a mixture of toluene and water, and a

base, typically sodium carbonate (2 equivalents).

Reaction Conditions: Heat the mixture to reflux (approximately 80-100 °C) under an inert

atmosphere (e.g., nitrogen or argon) for a specified period, typically ranging from 2 to 24

hours.

Monitoring: Monitor the reaction progress using an appropriate analytical technique, such as

thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Workup: Upon completion, cool the reaction mixture to room temperature. Extract the

aqueous layer with an organic solvent like ethyl acetate.

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. The crude product is then purified, commonly by

column chromatography, to yield the desired coupled product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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